Cas no 1567006-88-5 (2-(methylamino)-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-(methylamino)-1,3-oxazole-4-carboxylic acid
• CAS No: 1567006-88-5
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• MDL: MFCD26827388
• CID: 5245053
• PubChem ID: 84648709
• Update Time: 2025-06-21

2-(methylamino)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-(methylamino)-
• 2-(methylamino)-1,3-oxazole-4-carboxylic acid

• MDL： MFCD26827388
• Inchi： 1S/C5H6N2O3/c1-6-5-7-3(2-10-5)4(8)9/h2H,1H3,(H,6,7)(H,8,9)
• InChI Key： NVAXGKPZIAGQBN-UHFFFAOYSA-N
• SMILES： O1C=C(C(O)=O)N=C1NC

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.4Ų